Cas no 2138816-57-4 (Hexa-2,4-diene-1-sulfonyl fluoride)

• Product Name: Hexa-2,4-diene-1-sulfonyl fluoride
• CAS No: 2138816-57-4
• MF: C₆H₉FO₂S
• MW: 164.197864294052
• CID: 6421765
• PubChem ID: 165871154
• Update Time: 2025-05-25

Hexa-2,4-diene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• hexa-2,4-diene-1-sulfonyl fluoride
• 2138816-57-4
• EN300-727974
• Hexa-2,4-diene-1-sulfonyl fluoride

• Inchi： 1S/C6H9FO2S/c1-2-3-4-5-6-10(7,8)9/h2-5H,6H2,1H3/b3-2+,5-4+
• InChI Key： ZQXDXUNZPSKLGZ-MQQKCMAXSA-N
• SMILES： S(C/C=C/C=C/C)(=O)(=O)F

Computed Properties

• Exact Mass: 164.03072886g/mol
• Monoisotopic Mass: 164.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Additional information on Hexa-2,4-diene-1-sulfonyl fluoride

Hexa-2,4-diene-1-sulfonyl Fluoride: A Comprehensive Overview

Hexa-2,4-diene-1-sulfonyl fluoride, also known by its CAS number 2138816-57-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical properties, synthesis methods, and recent advancements in the utilization of hexa-2,4-diene-1-sulfonyl fluoride.

The molecular structure of hexa-2,4-diene-1-sulfonyl fluoride is characterized by a sulfonyl group attached to a diene system. This arrangement imparts the compound with reactivity that makes it a valuable precursor in organic synthesis. Recent studies have highlighted its role in the formation of advanced materials, including polymers and coatings with enhanced mechanical properties.

One of the most notable aspects of hexa-2,4-diene-1-sulfonyl fluoride is its ability to participate in Diels-Alder reactions. This reactivity has been leveraged in the development of novel synthetic pathways for complex molecules. Researchers have demonstrated that the compound can serve as an efficient dienophile, enabling the construction of six-membered rings with high regioselectivity.

In terms of synthesis, hexa-2,4-diene-1-sulfonyl fluoride can be prepared via several methods. One common approach involves the sulfonation of dienes followed by fluorination. Recent advancements have focused on optimizing these steps to improve yield and purity. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

The applications of hexa-2,4-diene-1-sulfonyl fluoride extend beyond organic synthesis. It has been explored as a building block in the development of functional materials, such as stimuli-responsive polymers and advanced composites. These materials exhibit properties like self-healing capabilities and tunable mechanical strength, making them suitable for aerospace and biomedical applications.

In conclusion, hexa-2,4-diene-1-sulfonyl fluoride, with its CAS number 2138816-57-4, stands as a versatile compound with a wide range of potential uses. Its reactivity and structural versatility continue to drive innovation in both academic research and industrial applications. As research progresses, it is anticipated that this compound will play an even more prominent role in the development of cutting-edge materials and technologies.